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Compound of Interest

Compound Name: Allyl ethyl ether

Cat. No.: B1329561 Get Quote

This guide provides a comprehensive overview of the boiling point and density of allyl ethyl
ether, intended for researchers, scientists, and professionals in drug development. It includes

key physical data, detailed experimental protocols for verification, and a workflow for property

determination.

Core Physical Properties
Allyl ethyl ether, also known as 3-ethoxy-1-propene, is a highly flammable liquid.[1] It is

insoluble in water but miscible with ethanol and diethyl ether.[1][2][3][4][5] Due to its physical

characteristics, it is used as an intermediate in the synthesis of other chemicals.[5][6]

Data Presentation

The physical properties of allyl ethyl ether are summarized in the table below. The data is

compiled from various sources, and minor variations may be observed due to different

measurement conditions.
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Property Value Conditions References

Boiling Point 65-66 °C

at standard

atmospheric pressure

(lit.)

[3][4]

66-67 °C at 742.9 mmHg [2]

67 °C Not specified [1]

Density 0.76 g/mL at 25 °C (lit.) [3][4]

0.765 Not specified [2]

0.77 at 20/20 °C [1]

Molecular Formula C5H10O [2][3][7]

Molecular Weight 86.13 g/mol [2][3][7]

Flash Point -20 °C (-4 °F) [1]

Refractive Index 1.388 at 20 °C (lit.) [3]

1.39 Not specified [1]

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

boiling point and density of allyl ethyl ether.

2.1. Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for small volumes of liquid and provides a reasonably accurate

measurement.[8]

Apparatus:

Small test tube (e.g., 150mm diameter)

Hot plate with magnetic stirrer
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Small magnetic stirring bar

Thermometer (-10 to 110 °C range)

Clamps and stand

Pasteur pipette

Metal heating block

Procedure:

Add approximately 0.5 mL of allyl ethyl ether and a small magnetic stirring bar into the test

tube using a Pasteur pipette.[8]

Place the test tube in the metal heating block on the hot plate stirrer and clamp it securely.[8]

Clamp the thermometer and position it so the bulb is about 1 cm above the surface of the

liquid.[8]

Turn on the stirrer to ensure gentle mixing.[8]

Begin heating the sample and observe for boiling (formation of bubbles) and the

condensation of vapor on the walls of the test tube (refluxing).[8] A ring of condensing liquid

should be visible.[8]

Adjust the thermometer so that the bulb is at the level of this condensation ring to ensure an

accurate reading of the vapor temperature.[8]

When the liquid is gently refluxing, the temperature reading on the thermometer should

stabilize. This stable temperature is the boiling point of the liquid.[8]

Record the temperature. Do not allow the sample to boil dry.[8]

Once the measurement is complete, turn off the heat and allow the apparatus to cool.

2.2. Determination of Density
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The density of a liquid can be determined by measuring the mass of a known volume.[9]

Apparatus:

Electronic balance (accurate to at least 0.01 g)

Graduated cylinder (e.g., 25 mL or 50 mL) or a more precise volumetric flask or pycnometer

Beaker

Thermometer

Procedure:

Ensure the graduated cylinder is clean and dry.

Place the empty graduated cylinder on the electronic balance and tare the balance to zero.

[9]

Carefully pour a specific volume of allyl ethyl ether into the graduated cylinder (e.g., 20

mL). Read the volume from the bottom of the meniscus at eye level to avoid parallax error.[9]

Record the exact volume.

Place the graduated cylinder containing the allyl ethyl ether back on the tared balance and

record the mass of the liquid.[9]

Use the thermometer to measure and record the temperature of the liquid, as density is

temperature-dependent.

Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).[9]

For improved accuracy, the procedure should be repeated multiple times, and the average

density should be calculated.[9][10]

Mandatory Visualizations
Workflow for Determination of Physical Properties
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The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a liquid sample like allyl ethyl ether.

Experimental Workflow

Boiling Point Determination Density Determination

Start: Obtain Allyl Ethyl Ether Sample

Prepare Sample for Analysis

Set up Micro-Reflux Apparatus Measure a Precise Volume

Heat Sample Gently

Observe for Reflux and Stable Vapor Temperature

Record Boiling Point

Analyze and Compare Data with Literature Values

Weigh the Measured Volume

Record Temperature

Calculate Density (ρ = m/V)

Report Findings
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Caption: Logical workflow for the experimental determination of boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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